Cas no 1805047-87-3 (2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine
• CAS No: 1805047-87-3
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4922033
• Update Time: 2025-06-13

2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF4N/c8-2-4-6(7(11)12)3(9)1-5(10)13-4/h1,7H,2H2
• InChI Key： RLEOZDKLIABHLP-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine

Recent Advances in the Application of 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine (CAS: 1805047-87-3) in Chemical Biology and Pharmaceutical Research

2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine (CAS: 1805047-87-3) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its chloromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel herbicides, fungicides, and pharmaceutical agents, leveraging its ability to undergo nucleophilic substitution reactions and participate in cross-coupling reactions.

One of the key areas of research involving this compound is its role in the synthesis of agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine exhibit potent herbicidal activity against broadleaf weeds. The study highlighted the compound's ability to inhibit acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis, making it a promising candidate for next-generation herbicide development. The researchers also noted its favorable environmental profile, with reduced toxicity to non-target organisms compared to traditional herbicides.

In the pharmaceutical sector, this compound has been investigated as a building block for the synthesis of fluorinated drug candidates. A recent patent (WO2023051234) disclosed its use in the preparation of kinase inhibitors, particularly those targeting cancer-related pathways. The fluorinated pyridine core enhances the metabolic stability and bioavailability of these inhibitors, addressing a common challenge in drug development. Additionally, its reactivity with various nucleophiles allows for the introduction of diverse functional groups, enabling the rapid generation of structure-activity relationship (SAR) libraries.

Another notable application of 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine is in the field of chemical biology, where it has been employed as a probe for studying enzyme mechanisms. A 2024 study in ACS Chemical Biology utilized this compound to develop activity-based probes for cysteine proteases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The chloromethyl group serves as an electrophilic trap, enabling covalent modification of active-site cysteine residues, while the fluorinated pyridine moiety provides a handle for detection and isolation of labeled enzymes.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in continuous flow chemistry, as reported in Organic Process Research & Development (2023), have addressed some of these issues by improving yield and reducing hazardous waste generation. The study demonstrated that flow chemistry protocols could achieve >90% yield with high purity, making the compound more accessible for industrial applications.

In conclusion, 2-(Chloromethyl)-4,6-difluoro-3-(difluoromethyl)pyridine (CAS: 1805047-87-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Future research is expected to further explore its potential in drug discovery, agrochemical development, and chemical probe design, solidifying its role as a key intermediate in modern synthetic chemistry.